Cas no 1807048-15-2 (3-Bromo-1-(2,4-diethylphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2,4-diethylphenyl)propan-2-one
• CAS No: 1807048-15-2
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4970657
• Update Time: 2023-08-24

3-Bromo-1-(2,4-diethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2,4-diethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO/c1-3-10-5-6-12(8-13(15)9-14)11(4-2)7-10/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： MMKPUTMNZVONKD-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CC)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1